Cas no 6559-91-7 (4'-Demethylepipodophyllotoxin)

• Product Name: 4'-Demethylepipodophyllotoxin
• CAS No: 6559-91-7
• MF: C₂₁H₂₀O₈
• MW: 400.3787
• CID: 46850
• PubChem ID: 122797
• Update Time: 2026-01-06

4'-Demethylepipodophyllotoxin Chemical and Physical Properties

Names and Identifiers

• 4'-Demethylepipodophyllotoxin
• 4-Demethyl Epipodophyllotoxin(DMEP)
• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-,(5R,5aR,8aR,9S)-
• 4-DEMETHYL EIPODOPHYLLOTOXIN
• 4'-demethyl-4-epipodophyllotoxin
• 4'-demethyl-9-epipodophyllotoxin
• 4'-demethyl-epipodophyllotoxin
• 4'-DEMETHYLEPIPODOPHYLLOTOXINE
• 4'-DMEP
• 4-Domethylpodophyllotoxin,4'-demethyl-epi-Podophyllotoxin
• 4'-O-demethylepipodophyllotoxin
• (5R,5aR,8aR,9S)-9-Hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
• (5R,5aR,8aR,9S)-5,8,8a,9-Tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
• 4-Demethylepipodophyllotoxin
• (-)-4'-Demethylepipodophyllotoxin
• X0S6I23X6L
• C21H20O8
• (5R,5aR,8aR,9S)-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
• (5s,5ar,8ar,9r)-9-(3,5-Dimethoxy-4-Oxidanyl-Phenyl)-5-Oxidanyl-5a,6,8a,9-Tetrahydro-5h-[2]benzofuro[6,5-F][1,3]benzodioxol-8-One
• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahy
• Q27144659
• BRN 1358259
• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-, (5R,5aR,8aR,9S)-
• DTXSID7048742
• GLXC-10364
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-, (5R-(5-alpha,5a-beta,8a-alpha,9-beta))-
• (5R-(5alpha,5abeta,8aalpha,9beta))-5,8,8a,9-Tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)-furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one
• DTXCID0028668
• 4'-Demethylepipodophyllotoxin; Teniposide Related Compound A; Etoposide Impurity E; Podophyllotoxin Impurity B
• 89O
• 6559-91-7
• CHEBI:74422
• FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 5,8,8A,9-TETRAHYDRO-9-HYDROXY-5-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, (5R,5AR,8AR,9S)-
• SR-05000002194
• Epipodophyllotoxin, 4'-demethyl-
• AS-18736
• Q-100747
• 4'-O-demethyl-4-epipodophyllotoxin
• (-)-4'-demethyl-epipodophyllotoxin
• EX-A1205
• s2254
• HY-17435
• SR-05000002194-2
• CAS-6559-91-7
• (5R,5aR,8aR,9S)-5,8,8a,9-tetrahydro-9-hydroxy-5-(4-hydroxy-3,5-dimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
• D5653
• NS00035898
• CCG-208563
• (10R,11R,15R,16S)-16-hydroxy-10-(4-hydroxy-3,5-dimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,7.011,15]hexadeca-1,3(7),8-trien-12-one
• AC-7468
• Tox21_113196
• SCHEMBL9885196
• (10R,11R,15R,16S)-16-HYDROXY-10-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-4,6,13-TRIOXATETRACYCLO[7.7.0.0(3),?.0(1)(1),(1)?]HEXADECA-1(9),2,7-TRIEN-12-ONE
• (10R,11R,15R,16S)-16-hydroxy-10-(4-hydroxy-3,5-dimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0^{3,7}.0^{11,15}]hexadeca-1,3(7),8-trien-12-one
• CHEMBL31929
• C21185
• epi-4'-demethylpodophyllotoxin
• CS-1426
• (5S,5aR,8aR,9R)-5-hydroxy-9-(4-hydroxy-3,5-dimethoxy-phenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[6,5-f][1,3]benzodioxol-8-one
• UNII-X0S6I23X6L
• NCGC00161927-01
• etoposide aglycone
• 4'-O-demethylepipodophyllotoxin;4'-DMEP
• AKOS015896348

• MDL： MFCD00189421
• Inchi： 1S/C21H20O8/c1-25-15-3-9(4-16(26-2)20(15)23)17-10-5-13-14(29-8-28-13)6-11(10)19(22)12-7-27-21(24)18(12)17/h3-6,12,17-19,22-23H,7-8H2,1-2H3/t12-,17+,18-,19+/m0/s1
• InChI Key： YVCVYCSAAZQOJI-JHQYFNNDSA-N
• SMILES： O1C([C@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])O[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3[C@]([H])([C@@]2([H])C1([H])[H])O[H])OC([H])([H])O4)=O
• BRN： 1358259

Computed Properties

• Exact Mass: 400.11600
• Monoisotopic Mass: 400.11581759 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 104
• Molecular Weight: 400.4

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 246-248°C
• Boiling Point: 590.9°C at 760 mmHg
• Flash Point: 224.4±25.0 °C
• Refractive Index: 1.616
• PSA: 103.68000
• LogP: 2.10620

4'-Demethylepipodophyllotoxin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H350-H360
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Safety Instruction： H303+H313+H333
• RTECS：LV2476200
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins

Additional information on 4'-Demethylepipodophyllotoxin

Professional Introduction to 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7)

4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) is a significant compound in the field of chemobiology and pharmaceutical research. This compound, derived from the podophyllotoxin family, has garnered considerable attention due to its potent biological activities and potential therapeutic applications. The structural modification of podophyllotoxin, specifically the demethylation at the 4' position, results in a molecule with enhanced pharmacological properties while maintaining its unique mechanism of action.

The chemical structure of 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) features a lignan core, which is a hallmark of podophyllotoxins. This core structure is responsible for its interaction with topoisomerases, particularly topoisomerase II, which is a critical target in cancer therapy. The demethylation process at the 4' position introduces a hydroxyl group, altering the electronic and steric properties of the molecule. This alteration not only influences its solubility and bioavailability but also modulates its binding affinity to biological targets.

In recent years, 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) has been extensively studied for its antitumor properties. Research has demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including leukemia, lymphoma, and solid tumors. The mechanism of action involves the inhibition of topoisomerase II, leading to DNA damage and subsequent apoptosis in cancer cells. This makes it a promising candidate for development into new chemotherapeutic agents.

One of the most compelling aspects of 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) is its potential to overcome drug resistance mechanisms that often limit the effectiveness of conventional chemotherapies. Studies have shown that it can be effective against cancer cells that have developed resistance to other topoisomerase inhibitors. This is attributed to its unique structural features that allow it to interact with topoisomerase II in a manner that is distinct from other known inhibitors.

The pharmacokinetic profile of 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) has also been a subject of intense investigation. Preclinical studies have indicated that it exhibits moderate bioavailability and a reasonable half-life, suggesting potential for repeated dosing regimens. However, challenges such as metabolic stability and systemic clearance need to be addressed to optimize its therapeutic efficacy.

The synthesis of 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) involves complex organic transformations, including demethylation reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct larger-scale preclinical and clinical studies.

Ethical considerations and patient safety are paramount in the development of new pharmaceuticals like 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7). Rigorous toxicology studies are essential to assess potential side effects and ensure that the compound is safe for human use. These studies have provided valuable insights into its safety profile, although further research is needed to fully understand its long-term effects.

The future prospects for 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) are promising, with ongoing clinical trials evaluating its efficacy in various cancer types. Collaborative efforts between academia and industry are crucial to accelerate the translation of laboratory findings into clinical practice. Additionally, exploring combination therapies with other anticancer agents may enhance treatment outcomes and reduce the likelihood of resistance development.

In conclusion, 4'-Demethylepipodophyllotoxin (CAS No. 6559-91-7) represents a significant advancement in the field of oncology research. Its unique chemical structure, potent biological activities, and potential to overcome drug resistance make it a compelling candidate for future therapeutic applications. Continued research and development efforts will be essential to harness its full potential and bring new hope to patients suffering from cancer.